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Introduction

Phoxim is a broad-spectrum organophosphorus insecticide and acaricide utilized in veterinary

medicine to control a range of ectoparasites in livestock such as cattle, pigs, sheep, and goats.

[1][2] Administered topically as a wash, spray, dip, or pour-on, its efficacy is attributed to the

inhibition of acetylcholinesterase, an enzyme critical to the nervous system of insects.[1][3]

While effective, the use of phoxim in food-producing animals necessitates a thorough

understanding of its persistence and metabolic fate to establish appropriate withdrawal periods

and ensure consumer safety from potential residues in edible tissues. This guide provides a

comprehensive overview of the pharmacokinetics, residue depletion profiles, and analytical

methodologies related to phoxim in various animal tissues, intended for researchers, scientists,

and professionals in drug development.

Pharmacokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

The behavior of phoxim in an animal's body follows a typical path for lipophilic compounds,

characterized by rapid absorption and distribution, extensive metabolism, and swift elimination.
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Absorption: Phoxim is readily absorbed after oral administration and to a lesser extent

through dermal application. Following oral intake in rats (10 mg/kg bw) and pigs (5 mg/kg

bw), it is rapidly and almost completely absorbed from the gastrointestinal tract, reaching

peak plasma levels within 30 minutes and two hours, respectively.[1][4] Dermal absorption is

significantly lower; a study in pigs using a pour-on application showed a bioavailability of only

1.2% to 2.9%.[1][4]

Distribution: Once absorbed, phoxim is quickly distributed throughout the body. Due to its

lipophilic nature, the highest concentrations are consistently found in fat tissue.[1][4]

Significant levels are also detected in the liver and kidneys, organs central to metabolism

and excretion.[1][4] In pigs, phoxim itself is the primary residue in fat, loin, and muscle, while

its metabolite, cyanobenzaldoxime, is found in muscle, loin, and liver.[1][4]

Metabolism: Phoxim is extensively metabolized in the animal body. The primary metabolic

pathways are hydrolysis of the phosphor ester bond and de-alkylation. These processes lead

to the formation of metabolites such as cyanobenzaldoxime and desethyl-phoxim.[1] In rats

and pigs, cyanobenzaldoxime is further detoxified to hippuric acid.[1] The active, more potent

insecticidal metabolite, the oxo-analogue (PO-phoxim), has been identified in insects but not

in mammals like mice, rats, rabbits, pigs, or calves.[1]

Excretion: The elimination of phoxim and its metabolites is rapid, occurring mainly through

urine (over 80%) and to a lesser extent via feces (less than 12.5%).[1]

Quantitative Data on Phoxim Residue Depletion
The persistence of phoxim residues varies significantly depending on the animal species,

tissue type, and the method of application. Fat consistently shows the highest and most

persistent residue levels.

Table 1: Phoxim Residue Depletion in Pig Tissues
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Treatment
Type

Dose Tissue
Time After
Treatment

Mean
Residue
Concentrati
on (µg/kg)

Reference

Oral

(Radiolabelle

d)

5 mg/kg bw Fat 24 hours 1320 [1]

Fat 72 hours 680 [5]

Liver 24 hours 600 [1]

Liver 72 hours 370 [5]

Kidney 24 hours 350 [1]

Kidney 72 hours 120 [5]

Muscle 24 hours 50 [1]

Muscle 72 hours 20 [5]

Pour-on

30 mg/kg bw

(2 treatments,

14 days

apart)

Fat 14 days 40 - 50 [5]

Fat 28 days <10 - 130 [5]

Spray

500 mg/L (2

treatments, 7-

8 days apart)

Fat 7 days
Not Detected

(>50)
[6]

Fat 14 days
Not Detected

(>50)
[6]

Spray

1000 mg/L (2

treatments, 7-

8 days apart)

Fat 14 days 40 - 50 [1]

Fat 28 days <10 - 130 [1]
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Table 2: Phoxim Residue Depletion in Sheep Tissues

Treatment
Type

Dose Tissue
Time After
Treatment

Highest
Residue
Concentrati
on (µg/kg)

Reference

Spray

1000 mg/L (2

treatments, 8

days apart)

Fat 7 days 2750 [1]

Fat 14 days 160 - 460 [5]

Fat 21 days 80 - 100 [5]

Muscle 7 days 70 [1]

Muscle 14 days 10 - 20 [5]

Muscle 21 days <10 - 30 [5]

Kidney 7 days 70 [1]

Dip 500 mg/L Fat 7 days 1532 [7]

Fat 30 days 700 [1]

Fat 49 days 66 [3][7]

Muscle 7 days 189 [7]

Muscle up to 28 days Detectable [7]

Kidney 7 days 35.3 [7]

Kidney up to 21 days Detectable [7]

Liver -
Not

Detectable
[7]

Table 3: Phoxim Residue Depletion in Cattle Tissues and Milk
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Treatment
Type

Dose
Tissue/Prod
uct

Time After
Treatment

Highest
Residue
Concentrati
on

Reference

Spray

1000 mg/L (2

treatments, 8

days apart)

Milk 12 hours
220 - 420

µg/L
[5]

Milk 1 day
120 - 200

µg/L
[5]

Milk 3 days 8 - 15 µg/L [5]

Milk 7 days <2 µg/L [5]

Dip Not specified Fat 14 days 37 µg/kg [1]

Table 4: Phoxim Residue Depletion in Goat Tissues

Treatment
Type

Dose Tissue
Time After
Treatment

Highest
Residue
Concentrati
on (µg/kg)

Reference

Spray Not specified Fat 7 days 850 [1]

Muscle 7 days 50 [1]

Table 5: Phoxim Residue in Chicken Eggs

Treatment Context Finding Reference

Treatment of stocked housing

facilities

No samples exceeded the

maximum residue level of 60

µg/kg.

[8]

Experimental Protocols & Methodologies
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The accurate quantification of phoxim residues is critical for regulatory compliance and food

safety assessment. Various analytical methods have been developed and validated for this

purpose.

Key Experiment: Residue Depletion Study in Sheep (Dip
Treatment)

Objective: To determine the depletion of phoxim residues in various tissues of sheep

following a single dip treatment.[3][7]

Animals: 20 Suffolk sheep (10 male, 10 female), approximately 15 months old, were used.

The animals were sheared 4 weeks prior to the study.[3][7]

Treatment: The sheep were fully immersed in an aqueous solution with a nominal phoxim

concentration of 500 mg/L.[3][7]

Sample Collection: Groups of four sheep (2 male, 2 female) were slaughtered at 7, 21, 28,

35, and 49 days post-treatment. Samples of liver, kidney, muscle (fore and hind quarters),

and fat (subcutaneous, omental, and perirenal) were collected for analysis.[3][7]

Analytical Method: Phoxim concentrations were determined using a validated High-

Performance Liquid Chromatography with UV detection (HPLC-UV) method.[7] The limits of

quantification (LOQ) were 200 µg/kg for fat and 25 µg/kg for all other tissues.[7]

General Analytical Methods
The determination of phoxim residues in complex biological matrices like animal tissues and

milk requires robust and sensitive analytical techniques.

Sample Preparation (Extraction and Cleanup):

Tissues: Samples are typically homogenized and extracted with a solvent like acetonitrile

or hexane.[9][10] A cleanup step is crucial to remove interfering substances, especially

lipids from fat samples. This can be achieved through liquid-liquid partitioning (e.g.,

acetonitrile/hexane) or Solid-Phase Extraction (SPE) using silica or C18 cartridges.[5][10]

[11] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also a

widely adopted technique.[10]
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Milk: Extraction is often performed with acetonitrile containing 1% acetic acid, followed by

centrifugation.[10]

Analytical Determination:

Gas Chromatography (GC): A traditional and reliable method, GC is often coupled with

selective detectors like a Flame Photometric Detector (FPD) or a Nitrogen-Phosphorus

Detector (NPD) for organophosphate analysis.[5][9][10]

High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a validated

method for determining phoxim concentrations in tissues.[5][7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This has emerged as a

highly sensitive and specific method for phoxim analysis, offering low limits of detection

(LOD) in the range of 0.0014–0.0017 mg/kg and limits of quantification (LOQ) between

0.0048–0.0055 mg/kg in cattle and pig tissues.[10][11]

Visualizations
Phoxim Metabolic Pathway
The following diagram illustrates the primary metabolic degradation steps of phoxim in animals.
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Primary metabolic pathways of phoxim in mammalian species.

Experimental Workflow for Residue Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/pdf/Validated_Analytical_Methods_for_Phoxim_in_Animal_Tissues_and_Milk_A_Comparative_Guide.pdf
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-12-phoxim.pdf
https://www.inchem.org/documents/jmpr/jmpmono/v83pr35.htm
https://www.benchchem.com/pdf/Validated_Analytical_Methods_for_Phoxim_in_Animal_Tissues_and_Milk_A_Comparative_Guide.pdf
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-12-phoxim.pdf
https://www.ema.europa.eu/en/documents/mrl-report/phoxim-extension-sheep-summary-report-4-committee-veterinary-medicinal-products_en.pdf
https://www.benchchem.com/pdf/Validated_Analytical_Methods_for_Phoxim_in_Animal_Tissues_and_Milk_A_Comparative_Guide.pdf
https://www.researchgate.net/publication/289398489_Analysis_of_phoxim_residue_in_animal_food_production_Cattle_and_Pig_by_LCESI-MSMS
https://www.benchchem.com/product/b1204395/docs?utm_src=pdf-body-img#phoxim-residue-persistence-in-animal-tissues-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram outlines a typical workflow for a livestock residue depletion study.
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General workflow for a livestock residue depletion study.

Conclusion

The persistence of phoxim residues in animal tissues is primarily dictated by the lipophilic

nature of the parent compound, leading to higher concentrations and slower depletion rates in

fat compared to other edible tissues like muscle, liver, and kidney. Residue levels are

influenced by the route of administration, dose, and animal species. Metabolism of phoxim is

extensive, leading to less toxic, water-soluble compounds that are rapidly excreted. The

detailed quantitative data and analytical methodologies presented in this guide are essential for

conducting accurate risk assessments, establishing scientifically-based withdrawal periods, and

ultimately ensuring the safety of food products derived from treated animals. Modern analytical

techniques like LC-MS/MS provide the necessary sensitivity and specificity for robust

monitoring and regulatory enforcement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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